Cas no 2004586-70-1 (5-(3-tert-butylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine
• CAS No: 2004586-70-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6309656
• PubChem ID: 165688164
• Update Time: 2025-05-20

5-(3-tert-butylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine
• EN300-1764414
• 2004586-70-1

• Inchi： 1S/C13H16N2O/c1-13(2,3)10-6-4-5-9(7-10)11-8-12(14)15-16-11/h4-8H,1-3H3,(H2,14,15)
• InChI Key： ABBHWXVULUNUDM-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine

Introduction to 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine (CAS No. 2004586-70-1)

5-(3-tert-butylphenyl)-1,2-oxazol-3-amine, identified by the CAS number 2004586-70-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a 5-(3-tert-butylphenyl) substituent attached to a 1,2-oxazol core, which is further functionalized with an amine group at the 3-position. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery.

The 1,2-oxazole ring is a prominent motif in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in bioactive molecules. The presence of the 3-tert-butylphenyl group introduces steric hindrance and lipophilicity, which can modulate the pharmacokinetic profile of the compound. Additionally, the amine functionality provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine as a lead compound for developing novel therapeutic agents. Studies have demonstrated its interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways. The tert-butyl group, in particular, has been shown to enhance solubility and reduce metabolic degradation, making it an attractive feature for drug candidates.

In the context of modern drug design, the integration of structure-based virtual screening techniques has allowed researchers to rapidly assess the binding potential of 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine to protein targets. Preliminary simulations suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases such as cancer and autoimmune disorders. The precise positioning of the amine group within the molecule facilitates hydrogen bonding interactions with key residues in the target protein, enhancing binding affinity.

The synthesis of 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve cyclization reactions followed by functional group transformations. However, recent methodologies have explored greener alternatives, such as catalytic processes that minimize waste and energy consumption. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

One notable application of 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous pathological conditions. By targeting specific kinases with high selectivity, compounds like this oxazole derivative offer promising therapeutic options. The steric bulk provided by the 3-tert-butylphenyl moiety helps differentiate this molecule from other inhibitors by improving binding specificity.

Furthermore, the amine group on 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine can be further functionalized to introduce additional pharmacophores or linkages for targeted drug delivery systems. For instance, conjugation with biomolecules or polymers could enhance bioavailability or enable site-specific delivery to affected tissues. Such modifications are critical for translating preclinical findings into effective clinical treatments.

The pharmacokinetic properties of this compound have been extensively studied using in vitro and in vivo models. The combination of lipophilicity and solubility imparted by its structure suggests a favorable pharmacokinetic profile, including reasonable absorption and distribution characteristics. Additionally, preliminary toxicology studies indicate low toxicity at tested doses, reinforcing its potential as a safe lead compound for further development.

As research continues to evolve, new methodologies for analyzing molecular interactions are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into how 5-(3-tert-butylphenyl)-1,2-oxazol-3-amine interacts with biological targets at an atomic level. These structural insights are invaluable for guiding medicinal chemists in optimizing potency and selectivity through rational drug design.

The role of computational tools cannot be overstated in modern pharmaceutical research. Software platforms capable of predicting molecular properties and virtual screening large libraries of compounds have accelerated the discovery process significantly. By leveraging these tools alongside experimental data, researchers can more efficiently identify promising candidates like 5-(3-tert-butylphenyl)-1,2-oxazol-3-am ine, reducing both time-to-market and development costs.

In conclusion,5-(3-tert-but ylphen yl)-1 ,2 -ox azol - 3 - am ine (CAS No . 2004586 - 70 - 1) represents a compelling scaffold for pharmaceutical innovation due to its unique structural features and potential biological activity . Its integration into modern drug discovery pipelines , coupled with advances in synthetic methodologies and computational modeling , positions it as a promising candidate for further exploration . As research progresses , this compound holds significant promise for contributing to next-generation therapeutic solutions across multiple disease areas .